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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of C.I.

Vat Brown 1 (CAS No. 2475-33-4), an anthraquinone-based vat dye. The following sections

detail the available spectroscopic data, experimental protocols for obtaining this data, and

logical workflows for the characterization process.

Introduction
C.I. Vat Brown 1, with the molecular formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60

g/mol , is a complex organic dye.[1][2] Its characterization is crucial for quality control in the

textile industry, for understanding its environmental fate, and for potential applications in other

fields. Spectroscopic techniques are fundamental in elucidating its chemical structure and

purity. This guide focuses on Fourier-Transform Infrared (FT-IR) Spectroscopy, Ultraviolet-

Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS), as these are the predominantly

reported methods in the scientific literature. Notably, experimental Nuclear Magnetic

Resonance (NMR) data for C.I. Vat Brown 1 is not readily available in the reviewed literature.

Spectroscopic Data
The following tables summarize the available quantitative data for the spectroscopic analysis of

C.I. Vat Brown 1.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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The FT-IR spectrum of C.I. Vat Brown 1 reveals key functional groups present in its structure.

The data presented is based on spectra obtained from solid samples.

Wavenumber (cm⁻¹) Intensity Assignment

~3400 Strong, Broad
N-H stretching vibrations of the

secondary amine groups.

~1670 Strong
C=O stretching vibrations of

the quinone carbonyl groups.

~1580 Medium
C=C stretching vibrations of

the aromatic rings.

~1250 Medium C-N stretching vibrations.

Below 1000 Multiple

C-H bending vibrations and

other fingerprint region

absorptions.

Data interpreted from graphical representations in scientific literature.[3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis absorption spectrum of C.I. Vat Brown 1 is characterized by a prominent

absorption band in the visible region, which is responsible for its brown color. The position of

the maximum absorption (λ_max) can be influenced by the solvent and the pH of the solution.

Wavelength (λ_max) Solvent/Conditions Reference

~450-550 nm Aqueous solution [5][6]

Note: The λ_max is presented as a range due to the broad nature of the absorption band and

variations in experimental conditions reported in the literature.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of C.I. Vat Brown 1.
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m/z Value Interpretation Reference

646 Molecular ion peak [M]⁺ [7][8]

The mass spectrum of the parent dye primarily shows the molecular ion peak, confirming its

molecular weight.[7][8]

Experimental Protocols
Detailed methodologies for the key spectroscopic experiments are provided below. These

protocols are based on methods described for the analysis of C.I. Vat Brown 1 and other

similar dyes.

FT-IR Spectroscopy
Objective: To identify the functional groups present in C.I. Vat Brown 1.

Methodology:

Sample Preparation: A small amount of the solid C.I. Vat Brown 1 dye is finely ground. The

ground sample is then intimately mixed with dry potassium bromide (KBr) powder in a mortar

and pestle.

Pellet Formation: The mixture is transferred to a pellet press, and pressure is applied to form

a thin, transparent KBr pellet.

Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer.

The spectrum is recorded in the mid-IR range (typically 4000-400 cm⁻¹). A background

spectrum of a pure KBr pellet is also recorded and automatically subtracted from the sample

spectrum.

Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption

bands corresponding to the functional groups of the dye molecule.

UV-Vis Spectroscopy
Objective: To determine the maximum absorption wavelength (λ_max) of C.I. Vat Brown 1 in

solution.
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Methodology:

Solvent Selection: A suitable solvent in which the dye is soluble is chosen (e.g., an aqueous

solution).

Solution Preparation: A dilute stock solution of C.I. Vat Brown 1 is prepared by accurately

weighing a small amount of the dye and dissolving it in a known volume of the chosen

solvent.

Serial Dilutions: A series of standard solutions of known concentrations are prepared from

the stock solution.

Data Acquisition: The UV-Vis spectrophotometer is calibrated using the pure solvent as a

blank. The absorbance of each standard solution is then measured over the UV-Vis range

(typically 200-800 nm).

Data Analysis: The wavelength of maximum absorbance (λ_max) is determined from the

resulting spectra.

Mass Spectrometry
Objective: To confirm the molecular weight of C.I. Vat Brown 1.

Methodology:

Sample Preparation: A dilute solution of C.I. Vat Brown 1 is prepared in a suitable volatile

solvent.

Ionization: The sample solution is introduced into the mass spectrometer, where it is ionized

using an appropriate technique (e.g., Electrospray Ionization - ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by the mass analyzer.

Detection: The abundance of each ion is measured by the detector.

Data Analysis: The mass spectrum is analyzed to identify the molecular ion peak, which

corresponds to the molecular weight of the dye.
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Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic characterization of

C.I. Vat Brown 1.
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Caption: Experimental workflow for the spectroscopic characterization of C.I. Vat Brown 1.
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Caption: Logical relationship between C.I. Vat Brown 1 and the information obtained from

different spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Characterization of C.I. Vat Brown 1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555084#spectroscopic-characterization-of-c-i-vat-
brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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